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Compound of Interest

4-tert-Butylbenzenesulfony!
Compound Name:
chloride

Cat. No.: B083295

This document provides essential safety and logistical information for the proper handling and
disposal of 4-tert-butylbenzenesulfonyl chloride (CAS 15084-51-2), a corrosive and
moisture-sensitive solid. The following procedures are designed for researchers, scientists, and
drug development professionals to ensure safe laboratory operations and environmental
compliance.

Immediate Safety and Handling

4-tert-Butylbenzenesulfonyl chloride is classified as a corrosive solid that causes severe
skin burns and eye damage.[1][2] It reacts with water and moisture, potentially releasing
irritating or toxic gases.[3][4] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]

» Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Dispose of
contaminated gloves after use in accordance with laboratory practices.[2]

» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
quantities, consider a chemical-resistant apron or suit.[1][2]
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o Respiratory Protection: All handling should occur inside a certified chemical fume hood.[3] If
dust is generated, a P3 (EN 143) respirator cartridge may be necessary.

Handling and Storage:

Handle only in a well-ventilated area, preferably a chemical fume hood.[3]
e Avoid breathing dust.[2]

» Keep the container tightly closed and store in a cool, dry, and well-ventilated place under an
inert atmosphere.[3] This compound is moisture-sensitive.[4]

o Store locked up and away from incompatible materials such as water, strong oxidizing
agents, strong bases, alcohols, and amines.[2][3]

Spill Management

In the event of a spill, evacuate non-essential personnel. Wearing full PPE, cover the spill with
a dry, inert absorbent material such as sand or vermiculite. Do not use water.[3] Collect the
material into a suitable, closed, and properly labeled container for disposal.[3]

Disposal Plan

The primary and recommended method for disposing of 4-tert-butylbenzenesulfonyl chloride
is through a licensed professional waste disposal service.[5] For small quantities, a laboratory-
scale neutralization procedure may be permissible if allowed by institutional and local
regulations.

Option 1: Professional Waste Disposal (Recommended)

e Segregation: Collect waste 4-tert-butylbenzenesulfonyl chloride and any contaminated
materials (e.g., absorbent, gloves) in a dedicated, clearly labeled waste container. Do not
mix with other waste streams.

e Containerization: Use a corrosion-resistant container with a secure lid. Ensure the container
is dry.
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o Labeling: Clearly label the container with "Hazardous Waste," "Corrosive Solid," and "4-tert-
Butylbenzenesulfonyl Chloride."

o Storage: Store the sealed waste container in a designated, secure hazardous waste
accumulation area, away from incompatible materials.

e Collection: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed chemical waste contractor for pickup and disposal.[5]

Option 2: Laboratory-Scale Neutralization (Small Quantities Only)

This procedure should only be performed by trained personnel for small research quantities
(typically < 5g) and in strict adherence to safety protocols. The process involves a slow,
controlled hydrolysis of the sulfonyl chloride to the less hazardous 4-tert-butylbenzenesulfonic
acid, followed by neutralization.

Experimental Protocol: Neutralization of 4-tert-
Butylbenzenesulfonyl Chloride

Materials:

4-tert-Butylbenzenesulfonyl chloride waste

e Stir plate and stir bar

e Large beaker (at least 100x the volume of the sulfonyl chloride)

e |ce bath

¢ 2M Sodium Hydroxide (NaOH) solution

e pH paper or calibrated pH meter

Appropriate PPE (fume hood, goggles, face shield, gloves, lab coat)

Procedure:
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o Setup: Place the large beaker containing a stir bar in an ice bath on a stir plate. This entire
setup must be inside a certified chemical fume hood.

o Base Preparation: Add a significant excess of 2M NaOH solution to the beaker. For every 1
gram of sulfonyl chloride, use at least 50 mL of 2M NaOH solution. Begin gentle stirring.

» Slow Addition: Very slowly and carefully, add the 4-tert-butylbenzenesulfonyl chloride
waste to the cold, stirring NaOH solution in small portions. The reaction is exothermic and
will release hydrogen chloride (HCI) gas, which is neutralized by the NaOH. A rapid addition
can cause a violent reaction and splashing.

o Reaction: Allow the mixture to stir in the ice bath for at least 2 hours after the final addition to
ensure the reaction is complete. The solid should fully dissolve.

e pH Verification: Remove the beaker from the ice bath and allow it to warm to room
temperature. Check the pH of the solution. It must be neutral or slightly basic (pH 7-10). If
the solution is acidic, add more 2M NaOH dropwise until the desired pH is reached.

« Final Disposal: Once neutralized, the resulting aqueous solution of sodium 4-tert-
butylbenzenesulfonate and sodium chloride can typically be disposed of down the drain with
copious amounts of water, pending local and institutional regulations. Always confirm
disposal procedures with your EHS department.

Summary of Chemical and Safety Data
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Parameter Value Reference
CAS Number 15084-51-2 [1][2]
Molecular Formula C10H13CIO2S [2][6]
Molecular Weight 232.73 g/mol [1][6]

White to light yellow crystalline
Appearance [4]

powder
Melting Point 78-81 °C [4]

GHS Hazard Code

H314: Causes severe skin

burns and eye damage

[1](2]

UN Transport Class

8 (Corrosive)

[7]

Packing Group

[417]

Proper Shipping Name

CORROSIVE SOLID, ACIDIC,
ORGANIC, N.O.S.

[2]7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-tert-

Butylbenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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